Cas no 1321-63-7 (1-butoxybutane; 1-ethoxypropan-1-ol)

1-butoxybutane; 1-ethoxypropan-1-ol structure
1321-63-7 structure
Product Name:1-butoxybutane; 1-ethoxypropan-1-ol
CAS No:1321-63-7
MF:C9H20O2
MW:160.253903388977
CID:1234547
PubChem ID:57508774
Update Time:2025-04-20

1-butoxybutane; 1-ethoxypropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Ethoxypropan-1-ol - 1-butoxybutane (1:1)
    • 1-propanol, 1-ethoxy-, compd. with 1,1'-oxybis[butane] (1:1)
    • LogP
    • 1-(3-ethoxypropoxy)butane
    • 1-butoxybutane
    • 1-ethoxypropan-1-ol
    • NS00128525
    • SCHEMBL10005053
    • Propane, butoxyethoxy-
    • T8218SQ262
    • Q27289795
    • Ethoxypropanol butyl ether
    • 1321-63-7
    • DTXSID90157350
    • UNII-T8218SQ262
    • Butane, 1-(ethoxypropoxy)-
    • 1-butoxybutane; 1-ethoxypropan-1-ol
    • Inchi: 1S/C9H20O2/c1-3-5-7-11-9-6-8-10-4-2/h3-9H2,1-2H3
    • InChI Key: BJVNUVBIMGZEPV-UHFFFAOYSA-N
    • SMILES: O(CCCOCC)CCCC

Computed Properties

  • Exact Mass: 234.2196
  • Monoisotopic Mass: 160.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 8
  • Complexity: 64.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 38.69
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